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Compound of Interest

Compound Name: 3-Fluoro-4-methylaniline

Cat. No.: B1361354 Get Quote

In-Depth Technical Guide: 3-Fluoro-4-
methylaniline
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the fundamental physicochemical

properties of 3-Fluoro-4-methylaniline, a key intermediate in the synthesis of

pharmaceuticals, agrochemicals, and dyes.[1][2] Its strategic functionalization with a fluorine

atom and a methyl group on the aniline scaffold makes it a versatile building block in medicinal

chemistry and material science.

Core Physicochemical Data
The essential molecular properties of 3-Fluoro-4-methylaniline are summarized in the table

below. These values are critical for reaction planning, stoichiometric calculations, and analytical

characterization.
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Parameter Value Reference

Molecular Formula C₇H₈FN [1][2][3][4]

Molecular Weight 125.15 g/mol [1][2]

Alternate Molecular Weight 125.14 g/mol [3]

CAS Number 452-77-7 [1][2][3]

Appearance
Light yellow to brown powder

or lump
[1][2]

Melting Point 30-32 °C [5]

Boiling Point 93 °C at 12 mmHg [1][2]

Density 1.093 g/mL at 25 °C [1][5]

Experimental Protocols
Detailed experimental methodologies for the synthesis and characterization of 3-Fluoro-4-
methylaniline are crucial for reproducible research. A representative synthetic protocol is

outlined below.

Synthesis of 3-Fluoro-4-methylaniline from 2-Fluoro-4-nitrotoluene:

A common laboratory-scale synthesis involves the reduction of 2-fluoro-4-nitrotoluene. In a

typical procedure, 2-fluoro-4-nitrotoluene is dissolved in a suitable solvent, such as freshly

distilled toluene. A reducing agent, for instance, a combination of indium triiodide (InI₃) and

1,1,3,3-tetramethyldisiloxane (TMDS), is then added to the solution. The reaction mixture is

stirred at an elevated temperature, for example, 60 °C, and the progress is monitored using

thin-layer chromatography (TLC). Upon completion, the reaction is quenched with an aqueous

solution of sodium bicarbonate. The product is then extracted with an organic solvent like ethyl

acetate. The combined organic layers are dried over anhydrous sodium sulfate, filtered, and

concentrated under reduced pressure. The resulting crude product is purified by silica gel

column chromatography to yield pure 3-fluoro-4-methylaniline.[6]

Logical Relationships
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The relationship between the common name of the compound, its empirical formula, and its

calculated molecular weight is fundamental. This hierarchy is visualized in the following

diagram.

3-Fluoro-4-methylaniline

C7H8FN

has formula

125.15 g/mol

has molecular weight of

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1361354#3-fluoro-4-methylaniline-molecular-weight-
and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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